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Compound of Interest

Compound Name: H-DL-Phe(4-NO2)-OH

Cat. No.: B555235

For Immediate Reference: Essential Safety and Disposal Information

This guide provides critical safety and logistical information for the proper disposal of H-DL-
Phe(4-NO2)-OH (H-DL-4-Nitrophenylalanine). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
regulatory compliance. Adherence to these step-by-step protocols will minimize environmental
Impact and maintain a safe laboratory environment.

Safety and Hazard Summary

While a specific Safety Data Sheet (SDS) for the DL-form may not be readily available, data for
the closely related L-form (CAS 949-99-5) provides essential hazard information. Always
handle this compound with care, assuming it may have similar properties.
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Hazard

o GHS Pictogram Signal Word Hazard Statement

Classification

Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed

Skin Irritation ) H315: Causes skin
GHSO07 Warning S

(Category 2) irritation

Eye Irritation ] H319: Causes serious
GHSO07 Warning o

(Category 2) eye irritation

Specific target organ

toxicity — Single ] H335: May cause
GHSO07 Warning ) L

exposure (Category respiratory irritation

3), Respiratory system

Data derived from the Safety Data Sheet for 4-Nitro-3-phenyl-L-alanine, CAS 949-99-5.[1]

Disposal and Spill Management Protocol

The primary method for the disposal of H-DL-Phe(4-NO2)-OH is through a licensed chemical
waste disposal company. Under no circumstances should this chemical be disposed of in the
general trash or down the drain.

Step-by-Step Disposal Procedure:

e Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a
laboratory coat. If there is a risk of dust generation, a NIOSH-approved respirator is

recommended.
o Waste Segregation and Collection:

o Solid Waste: Collect uncontaminated H-DL-Phe(4-NO2)-OH waste in a clearly labeled,
sealed container. The label should include the full chemical name, "H-DL-Phe(4-NO2)-
OH," and any institutional tracking numbers.
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o Contaminated Materials: Any items that have come into contact with the chemical, such as
weighing paper, gloves, or wipes, should be collected in a separate, sealed container. This
container should be labeled as "Hazardous Chemical Waste" and specify the contaminant.

o Solutions: Solutions containing H-DL-Phe(4-NO2)-OH should be collected in a sealed,
labeled container that is compatible with the solvent used. Do not mix with other waste
streams unless explicitly permitted by your institution's waste management guidelines.

o Storage: Store the sealed waste containers in a designated and secure chemical waste
accumulation area. This area should be well-ventilated and clearly marked.

o Final Disposal: Arrange for the collection and disposal of the chemical waste through your
institution's Environmental Health and Safety (EHS) department or a licensed waste disposal
vendor.

Accidental Release Measures:

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Small Spills:

[¢]

Ensure adequate ventilation.

[e]

Wearing appropriate PPE, carefully sweep up the solid material. Avoid creating dust.

o

Place the swept-up material into a suitable, sealed container for disposal.

[¢]

Clean the spill area with soap and water.

o Large Spills:

o Evacuate the immediate area and restrict access.

o Alert your institution's EHS department or emergency response team.

o Ensure the area is well-ventilated.
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Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of H-DL-
Phe(4-NO2)-OH.

Start: Disposal of
H-DL-Phe(4-NO2)-OH

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

ontaminated
Labware

Contaminated Materials

(Gloves, Wipes, etc.) Solution Waste
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Collect in a Labeled,
Sealed Container

Collect in a Separate Labeled,
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End of Disposal Process
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Caption: Workflow for the proper disposal of H-DL-Phe(4-NO2)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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